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Compound of Interest

Compound Name: Tin(2+);dichloride;dihydrate

Cat. No.: B161276 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Tin(II) chloride dihydrate

(SnCl₂·2H₂O). Adherence to these procedures is critical for ensuring laboratory safety and

proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)
Tin(II) chloride dihydrate is a corrosive and hazardous substance that requires careful handling.

It can cause severe skin burns, eye damage, and respiratory irritation.[1][2][3][4] It is also

harmful if swallowed or inhaled.[1][3][4]

Table 1: Personal Protective Equipment (PPE) for Handling Tin(II) Chloride Dihydrate
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Protection Type Recommended Equipment

Eye/Face

Chemical safety goggles or a face shield are

mandatory.[5][6][7] Contact lenses should not be

worn.[5]

Skin

Wear a lab coat, and consider a chemical-

resistant apron and full-body suit for large

quantities. Neoprene or nitrile rubber gloves are

recommended.[5] Always wash hands

thoroughly after handling.[1][3]

Respiratory

Use in a well-ventilated area, preferably under a

chemical fume hood.[7][8] If dust is generated, a

NIOSH-certified respirator with a dust and mist

cartridge is necessary.[5]

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[7]

Work in a well-ventilated area, ideally within a designated chemical fume hood.[7][8]

Keep the container of Tin(II) chloride dihydrate tightly closed when not in use to prevent

exposure to moisture, as it is hygroscopic.[6]

2. Handling the Chemical:

Wear the appropriate PPE as detailed in Table 1 before handling the substance.[3]

Avoid creating dust when handling the solid.[5][6]

When preparing solutions, always add the Tin(II) chloride dihydrate to the solvent slowly.

Never add water to the chemical.[2] Solutions are often made with dilute hydrochloric acid to
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prevent hydrolysis.[9]

Do not eat, drink, or smoke in the area where the chemical is being handled.[1][3]

3. Storage:

Store Tin(II) chloride dihydrate in a cool, dry, and well-ventilated place.[3][7]

Keep it in a tightly sealed, corrosion-resistant container, such as glass or plastic.[8][9] Do not

store in metal containers.[7][8]

Store away from incompatible materials such as strong oxidizing agents.[5]

Emergency and Disposal Plans
Emergency Procedures:

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately.[1]

[3] If breathing is difficult, provide oxygen. Seek

immediate medical attention.[10]

Skin Contact

Immediately remove all contaminated clothing.

[1][3] Flush the affected skin with plenty of water

for at least 15 minutes.[10] Seek immediate

medical attention.[5][10]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

making sure to lift the upper and lower eyelids.

[1][5][10] Seek immediate medical attention.[1]

[5][10]

Ingestion

Do NOT induce vomiting.[1][3] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of milk or water.[10]

Seek immediate medical attention.[1][10]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.sciencemadness.org/smwiki/index.php/Tin(II)_chloride
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://www.flinnsci.com/sds_776-tinii-chloride/sds_776/
https://www.flinnsci.com/sds_776-tinii-chloride/sds_776/
https://westliberty.edu/health-and-safety/files/2010/02/Stannous-Chloride.pdf
https://www.sigmaaldrich.com/SG/en/sds/mm/8.18150
https://www.sciencemadness.org/smwiki/index.php/Tin(II)_chloride
https://westliberty.edu/health-and-safety/files/2010/02/Stannous-Chloride.pdf
https://www.sigmaaldrich.com/SG/en/sds/mm/8.18150
https://www.gelest.com/wp-content/uploads/product_msds/SNT7921-msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://www.flinnsci.com/sds_776-tinii-chloride/sds_776/
https://www.uww.edu/riskmanagement/msds/data/tin-ii-chloride_dihydrate_fisher_scientific_8.30.04.pdf
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://www.flinnsci.com/sds_776-tinii-chloride/sds_776/
https://www.uww.edu/riskmanagement/msds/data/tin-ii-chloride_dihydrate_fisher_scientific_8.30.04.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SNT7921-msds.pdf
https://www.uww.edu/riskmanagement/msds/data/tin-ii-chloride_dihydrate_fisher_scientific_8.30.04.pdf
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SNT7921-msds.pdf
https://www.uww.edu/riskmanagement/msds/data/tin-ii-chloride_dihydrate_fisher_scientific_8.30.04.pdf
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://www.gelest.com/wp-content/uploads/product_msds/SNT7921-msds.pdf
https://www.uww.edu/riskmanagement/msds/data/tin-ii-chloride_dihydrate_fisher_scientific_8.30.04.pdf
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://www.flinnsci.com/sds_776-tinii-chloride/sds_776/
https://www.uww.edu/riskmanagement/msds/data/tin-ii-chloride_dihydrate_fisher_scientific_8.30.04.pdf
https://www.fishersci.com/store/msds?partNumber=AC424480050&countryCode=US&language=en
https://www.uww.edu/riskmanagement/msds/data/tin-ii-chloride_dihydrate_fisher_scientific_8.30.04.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Waste Disposal:

Minor Spills:

Wearing appropriate PPE, carefully sweep or shovel the spilled solid into a suitable,

labeled container for disposal.[5]

Avoid generating dust.

Clean the spill area thoroughly with water and ventilate the area.[3]

Major Spills:

Evacuate the area and prevent entry.[5]

Alert the appropriate emergency response team.

Waste Disposal:

Dispose of Tin(II) chloride dihydrate waste in accordance with local, state, and federal

regulations.[1][7] This typically involves converting it to tin oxide before disposal.[9]

Contact a licensed professional waste disposal service.[11]

Workflow for Safe Handling of Tin(II) Chloride
Dihydrate
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Safe Handling Workflow for Tin(II) Chloride Dihydrate
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Caption: Workflow for the safe handling of Tin(II) chloride dihydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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